Cas no 21622-00-4 (Diethyl 3-cyclopentene-1,1-dicarboxylate)

• Product Name: Diethyl 3-cyclopentene-1,1-dicarboxylate
• CAS No: 21622-00-4
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD04115567
• CID: 1056747
• PubChem ID: 10987569
• Update Time: 2025-10-31

Diethyl 3-cyclopentene-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl cyclopent-3-ene-1,1-dicarboxylate
• cyclopent-3-ene-1,1-dicarboxylic acid diethyl ester
• Diethyl 3-Cyclopentene-1,1-dicarboxylate
• 3-Cyclopentene-1,1-dicarboxylic acid, diethyl ester
• AYKIAWRITOYVSR-UHFFFAOYSA-N
• diethyl-3-cyclopentene dicarboxylate
• BCP24338
• 6594AJ
• AB20250
• TRA0059051
• Diethyl3-Cyclopentene-1,1-dicarboxylate
• SY015514
• diethyl-3-cyclopentene-1,1-dicarboxylate
• AX8268705
• Diethyl 3-Cyclopentene-1 pound not1-dicarboxylate
• CS-11312
• 1,1-DIETHYL CYCLOPENT-3-ENE-1,1-DICARBOXYLATE
• DB-024207
• Diethyl Cyclopent-3-Ene-1, 1 -Dicarboxylate
• MFCD04115567
• EN300-187085
• AKOS014688622
• 21622-00-4
• CS-W001503
• SCHEMBL609526
• diethyl cyclopent-3-ene-1,1 -dicarboxylate
• Diethyl 3-cyclopentene-1,1-dicarboxylate

• MDL： MFCD04115567
• Inchi： 1S/C11H16O4/c1-3-14-9(12)11(7-5-6-8-11)10(13)15-4-2/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： AYKIAWRITOYVSR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CC=CC1)=O

Computed Properties

• Exact Mass: 212.10500
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 245.0±30.0 °C at 760 mmHg
• Flash Point: 110.6±23.0 °C
• PSA: 52.60000
• LogP: 1.44900
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Diethyl 3-cyclopentene-1,1-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diethyl 3-cyclopentene-1,1-dicarboxylate

Diethyl 3-cyclopentene-1,1-dicarboxylate (CAS No. 21622-00-4): An Overview and Recent Advances

Diethyl 3-cyclopentene-1,1-dicarboxylate (CAS No. 21622-00-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique cyclopentene core and the presence of two diethyl carboxylate groups, which confer it with a range of chemical properties and potential applications.

The molecular formula of Diethyl 3-cyclopentene-1,1-dicarboxylate is C₁₁H₁₆O₄, and its molecular weight is approximately 216.24 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethyl acetate, dichloromethane, and toluene. These physical properties make it an attractive starting material for various synthetic transformations.

In the realm of organic synthesis, Diethyl 3-cyclopentene-1,1-dicarboxylate has been extensively studied for its reactivity and synthetic utility. Recent research has highlighted its potential as a building block for the synthesis of complex organic molecules, including natural products and pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the construction of cyclopentane-based frameworks through a series of selective functional group manipulations and ring-forming reactions.

The cyclopentene core of Diethyl 3-cyclopentene-1,1-dicarboxylate can undergo various chemical transformations, such as Diels-Alder reactions, Michael additions, and nucleophilic substitutions. These reactions enable the formation of diverse functional groups and complex architectures, making it a valuable reagent in synthetic chemistry. Additionally, the presence of the diethyl carboxylate groups provides additional handles for further functionalization and derivatization.

In the pharmaceutical industry, Diethyl 3-cyclopentene-1,1-dicarboxylate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. For example, a research group at the University of California reported the successful synthesis of a series of cyclopentane-based inhibitors using this compound as a key intermediate. These inhibitors exhibited potent activity against specific enzymes involved in disease pathways.

Beyond its applications in drug discovery, Diethyl 3-cyclopentene-1,1-dicarboxylate has also found use in materials science. Its ability to undergo polymerization reactions makes it suitable for the preparation of functional polymers with tailored properties. A recent publication in Macromolecules described the synthesis of copolymers containing this compound as a monomer unit. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them promising candidates for advanced materials applications.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the biodegradability and toxicity of Diethyl 3-cyclopentene-1,1-dicarboxylate have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under appropriate conditions. This favorable environmental profile further enhances its appeal as a sustainable chemical building block.

In conclusion, Diethyl 3-cyclopentene-1,1-dicarboxylate (CAS No. 21622-00-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable reagent for synthetic chemists and researchers working on the development of new materials and bioactive compounds. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.